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Compound of Interest

Compound Name: Polyglycerin-6

Cat. No.: B012677 Get Quote

Polyglycerin-6 is a versatile and widely used ingredient in research and development. While it

is generally not classified as a hazardous material, proper handling and disposal are essential

to maintain a safe laboratory environment and ensure regulatory compliance. This guide

provides detailed procedures for the safe disposal of Polyglycerin-6.

Safety and Handling Profile
Below is a summary of the key safety and handling information for Polyglycerin-6, compiled

from various safety data sheets.
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Parameter Information Source

GHS Hazard Classification Not classified as hazardous [1][2][3]

Primary Hazards
May cause mild skin and eye

irritation.
[4]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves,

safety goggles, long-sleeved

clothing.

[4][5]

Environmental Fate

Readily biodegradable with low

potential for bioaccumulation

or soil sorption.

[4]

Incompatibilities
Strong oxidizing agents and

strong acids.
[4]

Step-by-Step Disposal Protocol
The proper disposal of Polyglycerin-6 and its containers must always be in accordance with

local, state, and federal regulations.[1][4][6]

1. Unused Product Disposal:

Recycling/Reuse: The most recommended method for unused, uncontaminated

Polyglycerin-6 is to reuse or recycle it.[4]

Waste Disposal: If recycling is not possible, the product should be disposed of through a

licensed waste disposal contractor.[6] Do not discharge into drains or surface waters.[1][5]

2. Spill Cleanup and Disposal:

Containment: In the event of a spill, prevent further leakage if it is safe to do so.[5]

Cleanup: Absorb the spill with a non-combustible, inert material such as sand, earth, or

vermiculite.[1][6]
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Collection: Collect the absorbed material and place it into a suitable, labeled container for

disposal.[1][5]

Decontamination: Wash the spill site with soap and water after the material has been

completely removed.[1]

3. Contaminated Packaging Disposal:

Decontamination: Whenever possible, containers should be triple-rinsed (or the equivalent).

[5] The rinse water should be collected and disposed of in accordance with local regulations.

[4]

Disposal: After decontamination, the packaging can be offered for recycling or reconditioning.

[5] Alternatively, it may be punctured to prevent reuse and disposed of in a sanitary landfill, if

permitted by local ordinances.[5]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

Polyglycerin-6 waste.
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Start: Polyglycerin-6 Waste

Is the material contaminated?

Is it an empty container?

Recycle or Reuse

No

Is it a liquid spill or solid waste?

Yes

End: Proper Disposal

Absorb with inert material
(e.g., sand, vermiculite)

Liquid Spill

Collect in a labeled, sealed container

Solid Waste

Consult Local, State, and
Federal Regulations

Dispose via licensed waste contractor

No

Triple rinse container

Yes

Recycle or recondition container Dispose in sanitary landfill
(if permitted)

If recycling not possible

Click to download full resolution via product page

Caption: Disposal workflow for Polyglycerin-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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